Cas no 7783-05-3 (pyrosulfuric acid)

pyrosulfuric acid structure
Product name:pyrosulfuric acid
pyrosulfuric acid Chemical and Physical Properties
Names and Identifiers
-
- pyrosulfuric acid
- Pyrosulfuric acid; Sulfuric acid anhydride; Disulfuric acid; Disulphuric acid
- NTC1O8E83E
- Q420720
- Sulfuric acid anhydride
- PYROSULFURIC ACID [MI]
- VFNGKCDDZUSWLR-UHFFFAOYSA-N
- EINECS 231-976-8
- [(HO)S(O)2OS(O)2(OH)]
- 7783-05-3
- sulfo hydrogen sulfate
- Disulphuric acid
- CHEMBL1205545
- mu-oxido-bis(hydroxidodioxidosulfur)
- PSL
- NS00043988
- UNII-NTC1O8E83E
- H2S2O7
- DTXSID7064817
- Disulfuric acid
- CHEBI:29211
-
- Inchi: InChI=1S/H2O7S2/c1-8(2,3)7-9(4,5)6/h(H,1,2,3)(H,4,5,6)
- InChI Key: VFNGKCDDZUSWLR-UHFFFAOYSA-N
- SMILES: OS(=O)(=O)OS(=O)(=O)O
Computed Properties
- Exact Mass: 177.92416
- Monoisotopic Mass: 177.92419475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 135Ų
Experimental Properties
- Color/Form: Colorless monoclinic crystals are easily weathered in air. Dehydration starts at 32.4 ℃ and becomes anhydrous at 100 ℃
- Density: 1.89
- Melting Point: 35°
- PSA: 117.97
- Solubility: Soluble in water, insoluble in ethanol.
pyrosulfuric acid Related Literature
-
1. XXIII.—Contributions from the Laboratory of Gonville and Caius College, Cambridge. No. XVII.—On compounds of arsenious oxide with sulphuric anhydrideR. H. Adie J. Chem. Soc. Trans. 1889 55 157
-
Seong Kyu Kim,Han Myoung Lee,Kwang S. Kim Phys. Chem. Chem. Phys. 2015 17 28556
-
Dan Fraenkel New J. Chem. 2015 39 5124
-
5. Studies on the sulphonation of anthracene. Part 2. Sulphonation in acetic acid and related solventsJohn O. Morley J. Chem. Soc. Perkin Trans. 2 1976 1560
7783-05-3 (pyrosulfuric acid) Related Products
- 7790-62-7(Potassium Disulfate)
- 10031-68-2(Ammonium pyrosulfate)
- 2386498-20-8(3,4-Difluoro-5-formylbenzoic acid)
- 1393590-47-0(2-{(benzyloxy)carbonylamino}-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid)
- 1706461-47-3(6-(Difluoromethyl)-9H-purin-2-amine)
- 2228320-83-8(2-bromo-4-2-(1-hydroxycyclopropyl)ethylphenol)
- 866845-59-2(N-(4-chlorophenyl)-5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)
- 307496-40-8(Bicyclo[2.2.1]hept-2-ene,5,5'-[1,4-phenylenebis[(dimethylsilylene)-2,1-ethanediyl]]bis-)
- 2228640-97-7(methyl 4-amino-3-{bicyclo2.2.1hept-5-en-2-yl}butanoate)
- 1172889-70-1(1-Piperidinepropanimidamide, acetate (1:2))
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk

江苏科伦多食品配料有限公司
Gold Member
CN Supplier
Reagent
